Cas no 1261956-99-3 (2-(5-cyano-2-fluorophenyl)-6-fluorobenzoic Acid)

• Product Name: 2-(5-cyano-2-fluorophenyl)-6-fluorobenzoic Acid
• CAS No: 1261956-99-3
• MF: C₁₄H₇F₂NO₂
• MW: 259.207690477371
• MDL: MFCD18320164
• CID: 1219289
• PubChem ID: 53226076
• Update Time: 2025-09-28

2-(5-cyano-2-fluorophenyl)-6-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-cyano-2-fluorophenyl)-6-fluorobenzoic Acid
• DTXSID90689808
• MFCD18320164
• 1261956-99-3
• 2-(5-Cyano-2-fluorophenyl)-6-fluorobenzoic acid, 95%
• 5'-Cyano-2',3-difluoro[1,1'-biphenyl]-2-carboxylic acid

• MDL： MFCD18320164
• Inchi： 1S/C14H7F2NO2/c15-11-5-4-8(7-17)6-10(11)9-2-1-3-12(16)13(9)14(18)19/h1-6H,(H,18,19)
• InChI Key： RCSLKOSEPOTDFN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C=C1C1C=CC=C(C=1C(=O)O)F

Computed Properties

• Exact Mass: 259.04448479g/mol
• Monoisotopic Mass: 259.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles